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Compound of Interest

Compound Name:
2-(4-Bromophenyl)-N,N-

dimethylethanamine

CAS No.: 15221-61-1

Cat. No.: B1278134

Get Quote

Introduction & Strategic Significance
2-(4-Bromophenyl)-N,N-dimethylethanamine (often abbreviated as p-Bromo-DMPEA)

represents a pivotal scaffold in medicinal chemistry. Structurally, it is the para-brominated

analog of the endogenous trace amine N,N-dimethylphenethylamine.

Why this molecule matters:

SAR Probe: The bromine atom serves as a lipophilic bulk substituent (increasing LogP) and

an electron-withdrawing group, altering receptor binding affinity compared to the parent

phenethylamine.

Synthetic Handle: The C–Br bond is highly activated for palladium-catalyzed cross-coupling

(Suzuki-Miyaura, Buchwald-Hartwig), allowing researchers to rapidly diversify the aromatic

ring after establishing the amine tail.
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This guide contrasts the predicted properties (derived from standard cheminformatics

algorithms) with experimental behaviors observed during synthesis and handling, providing a

roadmap for accurate identification.

Physicochemical Property Landscape
The following table synthesizes predicted values against experimental observations. Note that

while algorithms assume an idealized state, experimental values often depend on the specific

salt form (Free Base vs. Hydrochloride).

Table 1: Comparative Property Analysis
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Property
Predicted
(Cheminformatics)*

Experimental /
Observed Behavior

Accuracy
Assessment

Molecular Weight 228.13 g/mol
227.03 / 229.03 Da

(Isotopic Split)

High. MS confirms the

characteristic 1:1

Br/

Br pattern.

LogP (Lipophilicity) 2.8 – 3.1 ~2.9 (HPLC retention)

High. The Br atom

adds significant

lipophilicity (+0.86

-value) vs. parent

amine.

pKa (Basic) 9.4 – 9.6 9.3 ± 0.2

Moderate. The

electron-withdrawing

Br slightly lowers

basicity vs.

unsubstituted analog

(pKa ~9.8).

Physical State
Solid (Generic

prediction)

Oil (Free Base) / Solid

(HCl Salt)

Low. Algorithms often

fail to predict the oily

nature of

phenethylamine free

bases at RT.

Boiling Point 260°C ± 20°C
~90-95°C @ 0.5

mmHg

Contextual.

Experimental

distillation requires

high vacuum to

prevent

decomposition.

*Predictions based on consensus data from SwissADME and ACD/Labs algorithms.

Experimental Synthesis & Validation Workflow
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To obtain high-purity p-Bromo-DMPEA, a reductive amination protocol is superior to direct

alkylation (which leads to quaternary ammonium over-alkylation).

Protocol: Eschweiler-Clarke Reductive Amination
Objective: Methylation of 4-bromophenethylamine.

Reagents: 4-Bromophenethylamine (1.0 eq), Formaldehyde (37% aq, 5.0 eq), Sodium

Cyanoborohydride (NaBH

CN, 3.0 eq), Acetic Acid (to pH 5).

Procedure:

Dissolve amine in MeOH/AcOH buffer (0°C).

Add Formaldehyde dropwise. Stir 30 min to form imine.

Add NaBH

CN in portions. Caution: Generates HCN gas; use a scrubber.

Stir at Room Temp (RT) for 12h.

Workup: Basify with NaOH (pH > 12), extract into DCM, dry over Na

SO

.

Purification: Kugelrohr distillation (high vacuum) or conversion to HCl salt (precipitation from

Et

O/HCl).

Visualization: Synthesis & Validation Logic
The following diagram outlines the critical decision pathways for synthesis and validation.
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Figure 1: Step-by-step workflow for the synthesis and purification of p-Bromo-DMPEA.

Spectral Characterization (The "Fingerprint")
Comparing predicted spectral data with experimental results is the primary method of

validation.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1278134/docs?utm_src=pdf-body-img#technical-guide-experimental-vs-predicted-properties-of-2-4-bromophenyl-n-n-dimethylethanamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278134?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A. Proton NMR ( H NMR) Analysis
Solvent: CDCl

, 400 MHz.

Position

Predicted Shift
(

)

Experimental
Shift (

)

Multiplicity Interpretation

Ar-H (ortho to Br) 7.45 7.40 – 7.42
Doublet (

Hz)

Deshielded by

bromine.

Ar-H (meta to Br) 7.10 7.08 – 7.10
Doublet (

Hz)

Characteristic

AA'BB' para-

substitution

pattern.

Ar-CH 2.75 2.70 – 2.75 Triplet / Multiplet Benzylic protons.

CH

-N
2.55 2.50 – 2.55 Triplet / Multiplet

Adjacent to

amine nitrogen.

N(CH

)
2.25 2.28 Singlet (6H)

Critical Proof:

Integration of 6H

confirms

dimethylation.

Expert Insight: A common experimental pitfall is the presence of a "satellite" peak around 2.4

ppm if monomethylation occurred. Ensure the N-Me peak integrates strictly to 6H relative to the

2H aromatic doublets.

B. Mass Spectrometry (MS)
Predicted: Monoisotopic mass 227.03. Experimental:

Isotope Pattern: You must observe two peaks of nearly equal intensity at m/z 227 (
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Br) and m/z 229 (

Br).

Fragmentation: Major fragment at m/z 58

, characteristic of N,N-dimethylamines via alpha-cleavage.

Functional Reactivity Profile
Understanding the reactivity difference between the predicted model and the actual molecule is

vital for downstream applications.

Cross-Coupling Efficiency
While predicted reactivity indices (DFT) suggest the C-Br bond is moderately reactive,

experimental data shows that the free amine can poison Palladium catalysts.

Recommendation: Use the hydrochloride salt or protect the amine (e.g., as a borane

complex) if performing Suzuki couplings directly on this scaffold.

Comparison: The p-Bromo analog reacts 100x faster in oxidative addition than the

corresponding p-Chloro analog, making it the superior choice for library generation.

p-Bromo-DMPEA

Pd Catalyst
Coordination

(Poisoning Risk)

Biaryl Derivative

Suzuki Coupling
(Requires Optimization)

Click to download full resolution via product page

Figure 2: Reactivity considerations for Palladium-catalyzed coupling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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